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Compound of Interest

Compound Name:
5-

(Dimethylphosphoryl)picolinonitrile

CAS No.: 2551114-38-4

Cat. No.: B2608007

Get Quote

Abstract
5-(Dimethylphosphoryl)picolinonitrile is a specialized heterocyclic building block with

potential applications in medicinal chemistry and materials science. As with many novel

research chemicals, a comprehensive, publicly available Safety Data Sheet (SDS) is not

always readily accessible. This technical guide is designed for researchers, chemists, and drug

development professionals to establish a robust framework for the safe handling, storage, and

emergency management of this compound. By analyzing the structural motifs—a picolinonitrile

core and a dimethylphosphoryl group—we extrapolate potential hazards from well-

characterized surrogate molecules. This document provides detailed, field-proven protocols

and engineering controls to mitigate risks, ensuring a high level of safety in the laboratory. It

must be emphasized that this guide serves as a proactive safety assessment and should be

used by trained professionals in conjunction with institutional safety protocols until an official,

supplier-provided SDS becomes available.
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5-(Dimethylphosphoryl)picolinonitrile is a solid organic compound. Its core structure is a

pyridine ring with a nitrile group at the 2-position and a dimethylphosphoryl group at the 5-

position. The presence of the nitrile and phosphoryl functional groups dictates its chemical

reactivity and is the primary basis for the safety considerations outlined in this guide.

Property Value Source

Chemical Name

5-

(Dimethylphosphoryl)picolinoni

trile

-

CAS Number 2551114-38-4 [1][2]

Molecular Formula C₈H₉N₂OP [1][2]

Molecular Weight 180.14 g/mol [1][2]

Physical State Solid Assumed

Purity ≥97% [1]

Synonyms
N#CC1=NC=C(C=C1)P(C)

(C)=O
[1]

Hazard Analysis and Risk Assessment (Surrogate-
Based)
In the absence of a specific SDS for 5-(Dimethylphosphoryl)picolinonitrile, a conservative

risk assessment is performed by evaluating the hazards of its constituent functional groups.

The Picolinonitrile Moiety
The picolinonitrile structure contains a cyano (-C≡N) group attached to a pyridine ring. Organic

nitriles are a well-known class of toxic compounds. Their primary hazard is the potential to

cause severe toxicity if swallowed, inhaled, or if they come into contact with skin.[3][4]

Metabolism or decomposition (e.g., under acidic conditions or during combustion) can release

hydrogen cyanide (HCN), a potent inhibitor of cellular respiration.[4][5] Therefore, compounds

like malononitrile are classified as fatal if swallowed or inhaled and toxic in contact with skin.[3]

[5]
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The Dimethylphosphoryl Moiety
The dimethylphosphoryl group, -P(O)(CH₃)₂, is a phosphine oxide. While generally less acutely

toxic than organophosphate esters used as pesticides or nerve agents, organophosphorus

compounds warrant careful handling. The toxicological properties have not been thoroughly

investigated for many novel structures.

Predicted GHS Classification
Based on the analysis of the nitrile functional group, a conservative, hypothetical GHS

classification for 5-(Dimethylphosphoryl)picolinonitrile is proposed below. This classification

assumes the primary driver of acute toxicity is the picolinonitrile moiety.

Hazard Class GHS Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 2/3
H300/H301: Fatal or

Toxic if swallowed
💀

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
💀

Acute Toxicity,

Inhalation
Category 2/3

H330/H331: Fatal or

Toxic if inhaled
💀

Serious Eye

Damage/Irritation
Category 1/2

H318/H319: Causes

serious eye damage

or irritation

❗

Skin Irritation Category 2
H315: Causes skin

irritation
❗

Aquatic Hazard

(Chronic)
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

🌳

Signal Word: Danger

Precautionary Statements (Selected):

P260: Do not breathe dust.[3]
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P264: Wash face, hands and any exposed skin thoroughly after handling.[4][6]

P270: Do not eat, drink or smoke when using this product.[4][6]

P273: Avoid release to the environment.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[3]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P405: Store locked up.[4]

Safe Handling and Exposure Control Protocol
Given the predicted high toxicity, all handling of 5-(Dimethylphosphoryl)picolinonitrile must

be performed with stringent engineering controls and appropriate Personal Protective

Equipment (PPE).

Engineering Controls
Primary Containment: All manipulations of the solid compound (weighing, transferring,

preparing solutions) must be conducted within a certified chemical fume hood with a face

velocity of 80-120 feet per minute (fpm). For highly sensitive operations or if aerosolization is

possible, a glove box is recommended.

Ventilation: Ensure adequate general laboratory ventilation. The fume hood should be

located in an area with minimal cross-drafts.[3]

Personal Protective Equipment (PPE)
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Hand Protection: Use double-gloving. Wear a pair of nitrile gloves as the primary layer, with a

second, heavier-duty pair of nitrile or neoprene gloves over the top. Change gloves

immediately if contamination is suspected.

Eye and Face Protection: Wear ANSI Z87.1-compliant chemical safety goggles with side

shields. A full-face shield is required when there is a splash hazard.

Skin and Body Protection: Wear a flame-retardant lab coat with long sleeves and elastic or

cuffed wrists. Ensure clothing fully covers all skin. Do not wear shorts, skirts, or open-toed

shoes.

Respiratory Protection: A NIOSH-approved respirator with P100 (particulate) cartridges is

required if there is any risk of inhaling dust, such as during a spill cleanup outside of a fume

hood.

Step-by-Step Weighing and Handling Workflow
Preparation: Don all required PPE. Designate a specific area within the fume hood for

handling the compound. Place a plastic-backed absorbent liner on the work surface.

Tare: Place a tared weigh boat on an analytical balance inside the fume hood.

Transfer: Carefully open the container. Using a dedicated, clean spatula, transfer a small

amount of the solid to the weigh boat. Avoid any actions that could generate dust. Close the

primary container immediately.

Weighing: Record the mass.

Dissolution (if applicable): If preparing a solution, add the solvent to the receiving flask first.

Then, carefully transfer the weighed solid into the flask. Use a small amount of solvent to

rinse the weigh boat and spatula to ensure a quantitative transfer.

Cleanup: Dispose of the weigh boat, liner, and any disposable equipment as hazardous

waste. Decontaminate the spatula and any non-disposable equipment with an appropriate

solvent (e.g., ethanol), collecting the rinsate as hazardous waste.
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Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces.

Hygiene: Wash hands and face thoroughly with soap and water after handling.[3]
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Preparation Phase

Handling Phase

Cleanup & Exit Phase

Don PPE
(Double Gloves, Goggles, Lab Coat)

Prepare Fume Hood
(Sash at correct height, place liner)

Tare Weigh Boat on Balance

Carefully Transfer Solid
(Minimize dust)

Close Primary Container

Record Mass

Transfer to Solvent (if needed)

Dispose of Consumables
(Hazardous Waste)

Decontaminate Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Potent Solid Compounds.
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Emergency Procedures
Immediate and correct response is critical in case of exposure or accidental release.

First Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth). Call for immediate medical

attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes, followed by washing with soap and water.

Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention, preferably from an ophthalmologist.[3][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious and

alert, give two glasses of water to drink. Never give anything by mouth to an unconscious

person. Call a poison control center and seek immediate medical attention.[3][4]
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Inhalation Skin/Eye Contact Ingestion

Exposure Event Occurs

Move to Fresh Air

Inhaled

Remove Contaminated Clothing

Skin/Eye

Rinse Mouth

Swallowed

Call for Medical Help
(IMMEDIATELY)

Provide Artificial Respiration
(If needed, no mouth-to-mouth) Flush with Water (15+ min)

Call for Medical Help
(IMMEDIATELY)

Do NOT Induce Vomiting

Call Poison Center
(IMMEDIATELY)
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Caption: Decision Tree for First Aid Response.

Accidental Release Measures
Small Spill (in fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or sand) to prevent aerosolization.

Carefully scoop the material into a labeled, sealable hazardous waste container.

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), then with

soap and water.
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Place all cleaning materials into the hazardous waste container.

Large Spill or Spill Outside Containment:

Evacuate the laboratory immediately.

Alert institutional safety personnel (e.g., Environmental Health & Safety).

Prevent entry to the area.

Allow only trained emergency responders with appropriate respiratory protection to handle

the cleanup.

Storage and Disposal
Proper storage and disposal are essential to maintain safety and environmental compliance.

Storage Conditions
Temperature: Store in a refrigerator at 2-8°C.[1][2]

Atmosphere: Keep the container tightly sealed and store under an inert gas if possible.[3]

The compound should be sealed in a dry environment.[1][2]

Light: Keep in a dark place to avoid exposure to light.[1][2][3]

Security: Store in a locked cabinet or area with restricted access.[3][4]

Incompatibilities: Store away from strong acids, strong bases, strong oxidizing agents, and

strong reducing agents.[3][4]

Waste Disposal
All waste material containing 5-(Dimethylphosphoryl)picolinonitrile, including empty

containers, contaminated PPE, and cleaning materials, must be disposed of as hazardous

waste.

Containers should be clearly labeled with the chemical name and associated hazards.
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Follow all local, state, and federal regulations for hazardous waste disposal. Consult with

your institution's Environmental Health & Safety department for specific procedures.[4][8]

Conclusion
5-(Dimethylphosphoryl)picolinonitrile is a compound that demands a high degree of caution

due to the predicted toxicity of its picolinonitrile functional group. While this guide provides a

comprehensive framework based on scientific principles and surrogate data, it is imperative for

researchers to always seek a supplier-provided Safety Data Sheet. By adhering to the stringent

protocols for engineering controls, personal protective equipment, and emergency

preparedness outlined herein, scientists can effectively mitigate risks and handle this valuable

research chemical with the necessary level of safety and responsibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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